Cas no 33968-46-6 (1,2-Tridecanediol)

• Product Name: 1,2-Tridecanediol
• CAS No: 33968-46-6
• MF: C₁₃H₂₈O₂
• MW: 216.360224723816
• CID: 1462432
• PubChem ID: 12351431
• Update Time: 2025-04-20

1,2-Tridecanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Tridecanediol
• DTXSID901009149
• SCHEMBL1643799
• 33968-46-6
• DB-201291
• tridecane-1,2-diol

• Inchi： 1S/C13H28O2/c1-2-3-4-5-6-7-8-9-10-11-13(15)12-14/h13-15H,2-12H2,1H3
• InChI Key： IOYXJNDDBALLFR-UHFFFAOYSA-N
• SMILES： OC(CO)CCCCCCCCCCC

Computed Properties

• Exact Mass: 216.20904
• Monoisotopic Mass: 216.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols